Ethyl 5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C10H10N2O3S/c1-3-15-10(14)7-5(2)6-8(13)11-4-12-9(6)16-7/h4H,3H2,1-2H3,(H,11,12,13)
• InChI Key: ZPNFLBDMBNUQAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=CNC2=O)C
• Molecular Formula: C10H10N2O3S
• DSSTOX Substance ID: DTXSID20352654
• Molecular Weight: 238.27 g/mol
• CAS RN: 17417-67-3

Description

Ethyl 5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate (EMODPC) is a synthetic organic compound that is used in a variety of scientific applications. It has been found to have a wide range of biochemical and physiological effects on cells and organisms, making it a useful tool for researchers in many fields. This article will explore the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for EMODPC research.

Scientific Research Applications

• Synthesis of Thieno[3,4-d]pyrimidines : Ryndina et al. (2002) studied the reactions of ethyl 3-amino-4-carbamoyl-5-methylthiophene-2-carboxylate with 1,3-dicarbonyl compounds, leading to the formation of ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d]pyrimidine-7-carboxylates through the elimination of the corresponding ketone (Ryndina, Kadushkin, Soloveva, & Granik, 2002).

• Derivatives Synthesis and Pharmacological Activity : Śladowska, Bartoszko-Malik, & Zawisza (1990) investigated the condensation of diethyl 2-amino-6-methylpyridine-3,4-dicarboxylate with isothiocyanates, yielding derivatives of ethyl 4-oxo-2-thioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate, which exhibited pharmacological activity (Śladowska, Bartoszko-Malik, & Zawisza, 1990).

• Antimicrobial Activity : Vlasov, Chernykh, & Osolodchenko (2015) developed a method for synthesizing ethyl 3-alkyl-5-methyl-4-oxo-2-thioxo-1,2,3,4-tetrahydro-thieno[2,3-d]pyrimidine-6-carboxylate derivatives with moderate antimicrobial properties, particularly against Candida albicans fungi (Vlasov, Chernykh, & Osolodchenko, 2015).

• Synthesis of Novel Fused Polyheterocyclic Systems : Bakhite, Al‐Sehemi, & Yamada (2005) prepared various derivatives starting from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates, leading to novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems (Bakhite, Al‐Sehemi, & Yamada, 2005).

• Preparation of Ethyl 3-(Substituted) Pyrido[4′,3′4,5]thieno[2,3-d]pyrimidines

  : Ahmed (2003) synthesized various ethyl 3-(substituted)-4-oxo-2-thioxo-1,2,3,4,5,6,7,8-octahydropyrido[4',3':4,5]thieno-[2,3-d]pyrimidine derivatives, establishing their structures through spectral data (Ahmed, 2003).

• Investigation of “Biginelli-compounds” : Kappe & Roschger (1989) explored various reactions of Biginelli-compounds, including 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester, leading to the synthesis of various pyrimidine derivatives (Kappe & Roschger, 1989).

• Preparation of Esters and Amides of Thieno[2,3-d]pyrimidine-6-carboxylic Acids : Santilli, Kim, & Wanser (1971) described a novel method for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids, expanding the synthesis to various 2,4,5-trisubstituted derivatives (Santilli, Kim, & Wanser, 1971).

• Crystal Structure Analysis : Yang (2009) determined the crystal structure of a related compound, ethyl 3-(4-chlorophenyl)-3,4-dihydro-6-methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate, revealing two independent molecules in the asymmetric unit (Hu Yang, 2009).